Cas no 1262011-22-2 (2-(3-acetylphenyl)-6-methylbenzoic Acid)

• Product Name: 2-(3-acetylphenyl)-6-methylbenzoic Acid
• CAS No: 1262011-22-2
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• MDL: MFCD18320087
• CID: 1219810
• PubChem ID: 53226001
• Update Time: 2025-08-05

2-(3-acetylphenyl)-6-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-acetylphenyl)-6-methylbenzoic Acid
• SCHEMBL2561085
• 3'-Acetyl-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-Acetylphenyl)-6-methylbenzoic acid, 95%
• 1262011-22-2
• MFCD18320087
• DTXSID00689733

• MDL： MFCD18320087
• Inchi： 1S/C16H14O3/c1-10-5-3-8-14(15(10)16(18)19)13-7-4-6-12(9-13)11(2)17/h3-9H,1-2H3,(H,18,19)
• InChI Key： OACQDGHGMVGECP-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC=CC=1C1C=CC=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 254.094294304g/mol
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų